3-(Naphthalene-1-sulfonyl)propylamine
Overview
Description
The compound “3-(Naphthalene-1-sulfonyl)propylamine”, also known as NSPA, is a white to off-white powder or crystalline substance. It is a derivative of sulfonic acid which contains a naphthalene functional unit .
Synthesis Analysis
The synthesis of sulfones, a related family of compounds, has seen significant developments recently. Classical methods and variants include oxidation of sulfides, aromatic sulfonylation, alkylation/arylation of sulfinates, addition to alkenes and alkynes, and miscellaneous methods . A specific synthesis process for NSPA is not available in the retrieved data.Scientific Research Applications
Material Science Applications
In the realm of material science, sulfonated naphthalene derivatives have been explored for their unique properties and applications. For instance, naphthalene sulfonate compounds have been studied for their ability to form polymorphic crystals with distinct luminescent properties. These properties can be manipulated through mechanical grinding or heat treatment, indicating potential applications in materials science for sensors or switchable optical materials (Yamamoto et al., 2009).
Environmental Science Applications
In environmental science, sulfonated naphthalene derivatives have been evaluated as tracers in geothermal reservoirs. Their stability under hydrothermal conditions makes them suitable for tracking and studying the movement of fluids in geothermal systems, which is crucial for the sustainable management of geothermal energy resources (Rose et al., 2001).
Organic Chemistry and Catalysis
Organic chemistry research has delved into the synthesis and transformation of sulfonated naphthalenes. These studies have led to the development of novel reactions and catalysts that can be applied in the synthesis of complex organic molecules. For example, the construction of polysubstituted 3-sulfonyl naphthalenes via tandem reactions showcases the potential of these compounds in synthetic chemistry, providing a route to diverse naphthalene derivatives with various functional groups (Guo et al., 2021).
Analytical and Applied Chemistry
Sulfonated naphthalene compounds have been applied in analytical chemistry as chemosensors for metal ions. Their ability to form complexes with metals, leading to changes in luminescent properties, has been exploited for the detection of metal ions in various environments. This highlights their potential as tools for environmental monitoring and analysis (Ding et al., 2013).
Mechanism of Action
Properties
IUPAC Name |
3-naphthalen-1-ylsulfonylpropan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2S/c14-9-4-10-17(15,16)13-8-3-6-11-5-1-2-7-12(11)13/h1-3,5-8H,4,9-10,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNESQXJKGUSPGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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